4-Bromo-3-chloro-2-methylbenzaldehyde

• IUPAC Name: 4-bromo-3-chloro-2-methylbenzaldehyde
• InChI: InChI=1S/C8H6BrClO/c1-5-6(4-11)2-3-7(9)8(5)10/h2-4H,1H3
• InChI Key: RWHAUUYYMOTLNP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1Cl)Br)C=O
• Molecular Formula: C8H6BrClO
• DSSTOX Substance ID: DTXSID501287616
• Molecular Weight: 233.49 g/mol
• CAS RN: 1224604-13-0

Description

4-Bromo-3-chloro-2-methylbenzaldehyde, also known as 4-Bromo-3-chloro-2-methylbenzaldehyde (BCMBA), is an organic compound that is widely used in scientific research and laboratory experiments. It is a colorless, crystalline solid with a melting point of 82-83°C and a boiling point of 213-214°C. BCMBA is a key intermediate in the synthesis of a variety of drugs, pharmaceuticals, and other organic compounds. It is also used as a catalyst in various chemical reactions, such as the synthesis of polymers and other organic compounds. BCMBA is an important precursor for the synthesis of many important compounds, such as pharmaceuticals, agrochemicals, and other organic compounds.

Scientific Research Applications

Synthesis and Characterization in Organic Chemistry

4-Bromo-3-chloro-2-methylbenzaldehyde has been utilized in various synthesis and characterization studies in organic chemistry. For example, it has been involved in the synthesis of novel compounds through reactions like elimination, reduction, and bromination. These synthesis processes have led to the development of non-peptide CCR5 antagonists, which are significant in medical research for their potential therapeutic applications (Bi, 2014) (Cheng De-ju, 2014).

In Electrochemical Studies

The compound has been a subject of interest in electrochemical studies. Research has investigated its behavior in relation to its derivatives, providing insights into their electroactive properties and the formation of anion radicals, which is significant for understanding complex chemical processes (Hasdemir et al., 2011).

In Crystallography and Structural Analysis

The compound has played a role in crystallography and structural analysis. Its derivatives have been used in the synthesis of molecules for X-ray structural determination, aiding in understanding molecular conformation and stability. This research contributes to the broader field of material science and molecular engineering (Hou, 2009).

Role in Biomedical Research

There is evidence of its use in biomedical research, particularly in docking studies for the regulation of inflammatory diseases. Its derivatives have shown potential in biomedical applications, highlighting the compound's versatility in contributing to medical advancements (Ryzhkova et al., 2020).

Environmental and Analytical Applications

It has also been studied in the context of environmental science, particularly in the transformation of halogenated aromatic aldehydes by bacteria. This research provides insights into environmental processes and the potential bioremediation applications of these compounds (Neilson et al., 1988).